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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-[(Dimethylamino)methyl]benzonitrile is a substituted aromatic nitrile with the CAS number
35525-86-1. This document provides a comprehensive overview of its chemical and physical
properties, synthesis, and known biological activities based on currently available technical
data. This guide is intended for professionals in research and development who are interested
in the potential applications of this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-
[(Dimethylamino)methyl]benzonitrile is presented in Table 1. This data is essential for
handling, storage, and experimental design.

Table 1: Chemical and Physical Properties of 4-[(Dimethylamino)methyl]benzonitrile
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Property Value Source
CAS Number 35525-86-1 [1112]
Molecular Formula C1oH12Nz2 [1][3]
Molecular Weight 160.22 g/mol [11[3]
Boiling Point 245.1 °C [4]

i o Not specified in available
Physical Description )
literature

N Not specified in available
Solubility literature

Synthesis

A general method for the synthesis of 4-[(Dimethylamino)methyl]benzonitrile has been
reported and is outlined below. The workflow for this synthesis is depicted in the following
diagram.

Experimental Protocol: Synthesis of 4-
[(Dimethylamino)methyl]benzonitrile[5]

Materials:

e 4-Cyanobenzyl bromide

e Dimethylamine

e Sodium carbonate

e N,N-Dimethylformamide (DMF)
o Water

o Ethyl acetate

e Anhydrous sodium sulfate
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Procedure:

Dissolve 4-cyanobenzyl bromide (10 g, 0.05 mol), sodium carbonate (5.95 g, 56.0 mmol, 1.1
eq.), and dimethylamine (56.0 mmol, 1.1 eq.) in N,N-dimethylformamide (75 mL).[5]

Stir the reaction mixture at room temperature for 3 hours.[5]

Heat the mixture to 90°C and continue the reaction until completion (monitoring by
appropriate analytical techniques is recommended).[5]

Cool the reaction mixture to room temperature.[5]
Add water (200 mL) and stir at 0°C.[5]

If a precipitate forms, collect the crystals by filtration, wash with cold water (2 x 50 mL), and
dry under vacuum. This constitutes the first crop of the product.[5]

Extract the filtrate with ethyl acetate (3 x 50 mL).[5]

Combine the organic phases, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure to obtain the second crop of the product.[5]

The total reported yield for this procedure is between 72-98%.[5]

Product Crop 1
(Solid)

4-Cyanobenzyl bromide @ 1
Dimethylamine Stir at RT, 3h Cool to RT y . .
Sodium Carbonate Heat to 90°C Add Water (0°C) Filtrate 4-[(Dimethylamino)methyl]benzonitrile
DMF
Ethyl Acetate Extraction Product Crop 2
(from Filtrate)

Click to download full resolution via product page

Synthesis workflow for 4-[(Dimethylamino)methyl]benzonitrile.

Biological Activity and Potential Applications
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4-[(Dimethylamino)methyl]benzonitrile has been identified as a chemical pesticide,
specifically as an insecticide.[4] It is reported to be effective against a range of insects,
including mosquitoes and cockroaches.[4] Additionally, some sources indicate that it possesses
biological activity against soil bacteria.[4]

It is critical to note that detailed experimental data, such as ICso or LDso values, and specific
protocols for its application as an insecticide are not available in the public scientific literature.
Furthermore, the precise mechanism of action for its insecticidal and antibacterial properties
has not been elucidated.

Table 2: Reported Biological Activities

Activity Target Organism(s) Description Source
o Mosquitoes, Reported to be an
Insecticidal ) o [4]
Cockroaches effective pesticide.

) ) ) ) Has shown some
Antibacterial Soil Bacteria o » [4]
biological activity.

Spectroscopic Data

While specific spectral data is not widely published, references to *H NMR and 3C NMR
spectra exist, indicating that this compound has been characterized using these standard
analytical techniques.[1][6][7] Researchers are advised to consult spectral databases or
perform their own analyses to confirm the identity and purity of this compound.

Safety and Handling

Based on available safety data sheets, 4-[(Dimethylamino)methyl]benzonitrile is considered
hazardous. Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling this chemical. Work should be conducted in a
well-ventilated area or a fume hood. For detailed safety information, please refer to the Material
Safety Data Sheet (MSDS) provided by the supplier.

Conclusion and Future Directions

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b188967?utm_src=pdf-body
https://www.biosynth.com/p/KBA52586/35525-86-1-4-dimethylaminomethylbenzonitrile
https://www.biosynth.com/p/KBA52586/35525-86-1-4-dimethylaminomethylbenzonitrile
https://www.biosynth.com/p/KBA52586/35525-86-1-4-dimethylaminomethylbenzonitrile
https://www.biosynth.com/p/KBA52586/35525-86-1-4-dimethylaminomethylbenzonitrile
https://www.biosynth.com/p/KBA52586/35525-86-1-4-dimethylaminomethylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Dimethylamino_methyl_benzonitrile
https://m.chemicalbook.com/SpectrumEN_35525-86-1_HNMR.htm
https://www.bldpharm.com/products/35525-86-1.html
https://www.benchchem.com/product/b188967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-[(Dimethylamino)methyl]benzonitrile is a compound with potential applications as an
insecticide and antibacterial agent. While a synthesis protocol and basic chemical properties
are known, there is a significant lack of in-depth research into its biological activity. For this
compound to be of greater utility to the research and drug development community, further
studies are required to:

o Elucidate its mechanism of action against insects and bacteria.
o Determine its potency and spectrum of activity through quantitative biological assays.
 Investigate its safety and toxicological profile in more detail.

No information on signaling pathways associated with this compound is currently available. The
generation of such data would be a crucial step in understanding its potential as a lead
compound for the development of new pesticides or antimicrobial agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b188967#4-dimethylamino-methyl-benzonitrile-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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